Cas no 71412-88-9 (2-(3-Bromophenyl)-2-hydroxyacetonitrile)

• Product Name: 2-(3-Bromophenyl)-2-hydroxyacetonitrile
• CAS No: 71412-88-9
• MF: C₈H₆BrNO
• MW: 212.043341159821
• MDL: MFCD12169328
• CID: 545588
• PubChem ID: 11160159
• Update Time: 2025-04-19

2-(3-Bromophenyl)-2-hydroxyacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromophenyl)-2-hydroxyacetonitrile
• CS-0240286
• AM806912
• EN300-227590
• AKOS009471637
• SCHEMBL198178
• 71412-88-9

• MDL： MFCD12169328
• Inchi： 1S/C8H6BrNO/c9-7-3-1-2-6(4-7)8(11)5-10/h1-4,8,11H
• InChI Key： UQYDMAISSWIIRF-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(C#N)O

Computed Properties

• Exact Mass: 210.96328g/mol
• Monoisotopic Mass: 210.96328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 44Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes